Cas no 885275-59-2 (6-Chloro-3-iodoimidazo1,2-apyridine)

6-Chloro-3-iodoimidazo[1,2-a]pyridine is a heterocyclic compound featuring both chloro and iodo functional groups on an imidazopyridine scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of halogen substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling precise modifications for targeted applications. Its stability and well-defined reactivity profile facilitate its use in medicinal chemistry for constructing complex frameworks. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture, ensuring consistent performance in synthetic workflows.

6-Chloro-3-iodoimidazo1,2-apyridine structure

885275-59-2 structure

Product Name:6-Chloro-3-iodoimidazo1,2-apyridine

CAS No:885275-59-2

MF:C₇H₄ClIN₂

MW:278.47753238678

MDL:MFCD06739217

CID:711282

PubChem ID:45790043

Update Time:2025-10-29

6-Chloro-3-iodoimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-3-iodoimidazo[1,2-a]pyridine
- 6-CHLORO-3-IODO-IMIDAZO[1,2-A]PYRIDINE,
- Imidazo[1,2-a]pyridine,6-chloro-3-iodo-
- 6-CHLORO-3-IODO-IMIDAZO[1,2-A]PYRIDINE
- 6-Chloro-3-iodoimidazo[1,2-a]pyridine (ACI)
- MFCD06739217
- AB28891
- SCHEMBL3325146
- 885275-59-2
- CS-0084910
- SY112548
- DS-12228
- DB-077649
- AKOS015950448
- J-518550
- DTXSID60672186
- 6-Chloro-3-iodoimidazo1,2-apyridine
- MDL： MFCD06739217
- Inchi： 1S/C7H4ClIN2/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H
- InChI Key： IHTZNIKMBKFWHV-UHFFFAOYSA-N
- SMILES： ClC1=CN2C(=NC=C2I)C=C1

Computed Properties

Exact Mass: 277.91100
Monoisotopic Mass: 277.91077g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.3Å²

Experimental Properties

PSA: 17.30000
LogP: 2.59230

6-Chloro-3-iodoimidazo1,2-apyridine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

6-Chloro-3-iodoimidazo1,2-apyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM150976-5g	6-Chloro-3-iodoimidazo[1,2-a]pyridine	885275-59-2	95+%	5g	$628	2021-08-05
Chemenu	CM150976-10g	6-Chloro-3-iodoimidazo[1,2-a]pyridine	885275-59-2	95+%	10g	$1048	2021-08-05
Chemenu	CM150976-1g	6-Chloro-3-iodoimidazo[1,2-a]pyridine	885275-59-2	95%+	1g	$***	2023-03-31
Chemenu	CM150976-5g	6-Chloro-3-iodoimidazo[1,2-a]pyridine	885275-59-2	95%+	5g	$***	2023-03-31
abcr	AB393194-1 g	6-Chloro-3-iodoimidazo[1,2-a]pyridine; 95%	885275-59-2		1 g	€209.30	2023-07-19
abcr	AB393194-5 g	6-Chloro-3-iodoimidazo[1,2-a]pyridine; 95%	885275-59-2		5 g	€653.00	2023-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C899420-5g	6-Chloro-3-iodoimidazo[1,2-a]pyridine	885275-59-2	≥95%	5g	3,025.80	2021-05-17
Matrix Scientific	070529-1g	6-Chloro-3-iodoimidazo[1,2-a]pyridine, 95%	885275-59-2	95%	1g	$794.00	2023-09-08
Matrix Scientific	070529-5g	6-Chloro-3-iodoimidazo[1,2-a]pyridine, 95%	885275-59-2	95%	5g	$1571.00	2023-09-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0213-1g	6-Chloro-3-iodo-imidazo[1,2-a]pyridine	885275-59-2	96%	1g	754.76CNY	2021-05-08

6-Chloro-3-iodoimidazo1,2-apyridine Production Method

Production Method 1

6188-25-6

885275-59-2

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile

Reference

From Synthetic Simplified Marine Metabolite Analogues to New Selective Allosteric Inhibitor of Aurora B Kinase

Juillet, Charlotte; Ermolenko, Ludmila; Boyarskaya, Dina; Baratte, Blandine; Josselin, Beatrice; et al, Journal of Medicinal Chemistry, 2021, 64(2), 1197-1219